Cas no 2680830-32-2 (tert-butyl N-(4-cyano-3,5-dimethylphenyl)carbamate)

• Product Name: tert-butyl N-(4-cyano-3,5-dimethylphenyl)carbamate
• CAS No: 2680830-32-2
• MF: C₁₄H₁₈N₂O₂
• MW: 246.304923534393
• CID: 5649765
• PubChem ID: 165906408
• Update Time: 2025-08-03

tert-butyl N-(4-cyano-3,5-dimethylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28277973
• 2680830-32-2
• tert-butyl N-(4-cyano-3,5-dimethylphenyl)carbamate

• Inchi： 1S/C14H18N2O2/c1-9-6-11(7-10(2)12(9)8-15)16-13(17)18-14(3,4)5/h6-7H,1-5H3,(H,16,17)
• InChI Key： VRAHHZKIQBVIBS-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C)C(C#N)=C(C)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.136827821g/mol
• Monoisotopic Mass: 246.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(4-cyano-3,5-dimethylphenyl)carbamate

Recent Advances in the Study of tert-Butyl N-(4-cyano-3,5-dimethylphenyl)carbamate (CAS: 2680830-32-2) in Chemical Biology and Pharmaceutical Research

In recent years, tert-butyl N-(4-cyano-3,5-dimethylphenyl)carbamate (CAS: 2680830-32-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research. This carbamate derivative, characterized by its tert-butyl and cyano-substituted aromatic ring, has shown promising potential in various applications, including drug discovery, medicinal chemistry, and biochemical studies. The compound's unique structural features make it a valuable intermediate in the synthesis of more complex molecules with potential therapeutic applications.

Recent studies have focused on the synthesis and optimization of tert-butyl N-(4-cyano-3,5-dimethylphenyl)carbamate, exploring its reactivity and potential as a building block for novel bioactive compounds. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and its derivatives. These efforts have led to a deeper understanding of its chemical properties and potential applications in drug development.

One of the key areas of investigation has been the role of tert-butyl N-(4-cyano-3,5-dimethylphenyl)carbamate in the development of enzyme inhibitors. Preliminary studies suggest that the compound's structure may allow it to interact with specific enzymatic targets, making it a candidate for the design of inhibitors for diseases such as cancer and neurodegenerative disorders. Further research is needed to elucidate the precise mechanisms of action and to optimize the compound's efficacy and selectivity.

In addition to its potential therapeutic applications, tert-butyl N-(4-cyano-3,5-dimethylphenyl)carbamate has also been studied for its utility in chemical biology. Its stability and reactivity make it a useful tool for probing biological systems and understanding molecular interactions. Researchers have utilized the compound in various assays to investigate protein-ligand interactions and to develop new methodologies for chemical biology research.

Despite the promising findings, challenges remain in the development and application of tert-butyl N-(4-cyano-3,5-dimethylphenyl)carbamate. Issues such as solubility, bioavailability, and potential toxicity need to be addressed to fully realize its potential in pharmaceutical and chemical biology applications. Ongoing research aims to overcome these challenges through structural modifications and the development of novel synthetic routes.

In conclusion, tert-butyl N-(4-cyano-3,5-dimethylphenyl)carbamate (CAS: 2680830-32-2) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its unique structural features and potential applications in drug discovery and enzyme inhibition make it a valuable subject of ongoing investigation. Future studies will likely focus on optimizing its properties and exploring its full range of biological activities, paving the way for new therapeutic and research tools.